4-[(2-methylbenzoyl)amino]benzoyl Chloride

• CAS RN: 168080-31-7
• Molecular Formula: C15H12ClNO2
• Molecular Weight: 273.71 g/mol
• IUPAC Name: 4-[(2-methylbenzoyl)amino]benzoyl chloride
• InChI: InChI=1S/C15H12ClNO2/c1-10-4-2-3-5-13(10)15(19)17-12-8-6-11(7-9-12)14(16)18/h2-9H,1H3,(H,17,19)
• InChI Key: RPQCNCIFKALLIW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C(=O)NC2=CC=C(C=C2)C(=O)Cl

Description

4-[(2-methylbenzoyl)amino]benzoyl Chloride is a useful research compound. Its molecular formula is C15H12ClNO2 and its molecular weight is 273.71 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 10.3 g of 4-[(2-methylbenzoyl)amino]benzoic acid and 32 ml of thionyl chloride is refluxed for 1.5 hours. The solution is concentrated in vacuo. Toluene is added and the solvent removed in vacuo. Toluene is added and the mixture chilled and filtered to give the desired product as a yellow solid, 135°-141° C.